N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H16FNO3/c18-14-4-1-12(2-5-14)7-8-19-17(20)13-3-6-15-16(11-13)22-10-9-21-15/h1-6,11H,7-10H2,(H,19,20)
• InChI Key: OVOJDMBXPNKCHT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as FUB-144, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the benzodioxole family and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide exerts its effects by binding to the CB1 and CB2 receptors, which are primarily located in the brain and immune system, respectively. This binding leads to the activation of various signaling pathways, resulting in the modulation of neurotransmitter release and the regulation of immune function.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to produce a wide range of biochemical and physiological effects, including analgesia, sedation, hypothermia, and alterations in appetite and mood. Additionally, this compound has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for use in scientific research, including its high potency and selectivity for the CB1 and CB2 receptors, which makes it a useful tool for studying the physiological and pharmacological effects of cannabinoid receptor activation. However, its use is also associated with certain limitations, such as its potential for abuse and the lack of information regarding its long-term effects.

Future Directions

There are several potential future directions for research involving N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including the investigation of its effects on various physiological processes such as pain perception, immune function, and mood regulation. Additionally, further studies are needed to elucidate the long-term effects of this compound and its potential for abuse and addiction. Finally, the development of more selective and potent cannabinoid receptor agonists may provide new insights into the role of these receptors in various physiological processes.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a potent agonist of the cannabinoid receptors CB1 and CB2, which are known to play a crucial role in various physiological processes such as pain perception, appetite regulation, and immune function.